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Compound of Interest

Compound Name: Hexadecylbenzene

Cat. No.: B072025 Get Quote

This guide provides a comprehensive technical overview of Hexadecylbenzene, a long-chain

alkylbenzene of significant interest to researchers, scientists, and professionals in drug

development and materials science. This document delves into its fundamental chemical

identifiers, physicochemical properties, synthesis methodologies, and key applications, offering

a consolidated resource for laboratory and industrial use.

Core Chemical Identity of Hexadecylbenzene
Hexadecylbenzene, also known as 1-phenylhexadecane, is an aromatic hydrocarbon

characterized by a benzene ring substituted with a sixteen-carbon alkyl chain. This amphiphilic

structure, with a hydrophilic aromatic head and a long, hydrophobic aliphatic tail, is

foundational to its utility in various scientific and industrial domains.

A precise understanding of a chemical's identity is paramount for reproducibility and safety in

research. The following table summarizes the key identifiers for Hexadecylbenzene.[1][2]
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Identifier Value Source

CAS Number 1459-09-2 ,

IUPAC Name hexadecylbenzene

Molecular Formula C₂₂H₃₈ ,

Molecular Weight 302.55 g/mol

SMILES
CCCCCCCCCCCCCCCCC1=

CC=CC=C1

InChI Key
DEQLTFPCJRGSHW-

UHFFFAOYSA-N

EINECS Number 215-949-8

PubChem CID 15085

Synonyms: 1-Phenylhexadecane, Cetylbenzene, n-Hexadecylbenzene.[2]

Chemical Structure Visualization
The structural formula of Hexadecylbenzene is depicted below, illustrating the connection of

the hexadecyl group to the phenyl ring.

Caption: 2D structure of Hexadecylbenzene.

Physicochemical Properties
The physical and chemical properties of Hexadecylbenzene are crucial for its handling,

application, and in silico modeling.
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Property Value Source

Appearance
White to light yellow low

melting solid

Melting Point 27 °C ,

Boiling Point 385 °C ,

Density 0.8558 g/cm³ at 20 °C

Vapor Pressure 3.56e-06 mmHg

Flash Point 25 °C

Refractive Index n20/D 1.481

Water Solubility 4.11E-05 mg/L

logP (Octanol-Water Partition

Coefficient)
9.910

Synthesis of Hexadecylbenzene
A common and efficient method for the synthesis of Hexadecylbenzene is the Friedel-Crafts

alkylation of benzene with a suitable C16 alkylating agent, such as 1-chlorohexadecane or 1-

hexadecene, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) or a solid

acid catalyst.

Conceptual Synthesis Workflow
The following diagram illustrates the general workflow for the Friedel-Crafts alkylation synthesis

of Hexadecylbenzene.

Reactants:
- Benzene

- 1-Hexadecene (or 1-Chlorohexadecane)
Reaction Vessel

(Inert Atmosphere, Controlled Temperature)

Charge

Lewis Acid Catalyst
(e.g., AlCl₃)

Add

Quenching
(e.g., with water/ice)

Transfer
Workup:

- Extraction with Organic Solvent
- Washing (e.g., with NaHCO₃, brine)

Proceed to
Purification:

- Distillation (under reduced pressure)
- Column Chromatography

Crude Product Final Product:
Hexadecylbenzene

Pure Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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